Cas no 471930-01-5 (3-(Piperidinomethyl)benzaldehyde)
471930-01-5 structure
Product Name:3-(Piperidinomethyl)benzaldehyde
CAS No:471930-01-5
MF:C13H17NO
MW:203.280183553696
MDL:MFCD07782418
CID:821617
PubChem ID:7164643
Update Time:2025-04-19
3-(Piperidinomethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Piperidinomethyl)benzaldehyde
- 3-(piperidin-1-ylmethyl)benzaldehyde
- 3-(1-Piperidinomethyl)benzaldehyde
- 3-(1-piperidinylmethyl)benzaldehyde
- 3-(piperidylmethyl)benzaldehyde
- 3-[(piperidin-1-yl)methyl]-benzaldehyde
- CTK4I9778
- SBB093171
- 471930-01-5
- DB-021742
- 3-(Piperidinomethyl)benzaldehyde, AldrichCPR
- 1-(3-Carboxaldehydebenzyl)piperidine
- AKOS015968450
- MFCD07782418
- SCHEMBL7656309
- DTXSID90428214
- CS-0359633
- MS-22338
- 3-[(piperidin-1-yl)methyl]benzaldehyde
-
- MDL： MFCD07782418
- Inchi： 1S/C13H17NO/c15-11-13-6-4-5-12(9-13)10-14-7-2-1-3-8-14/h4-6,9,11H,1-3,7-8,10H2
- InChI Key： UJDTVJKIOWAUNQ-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CC(=C1)CN1CCCCC1
Computed Properties
- Exact Mass: 203.13100
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 310.7±25.0 °C at 760 mmHg
- Flash Point: 111.2±12.5 °C
- PSA: 20.31000
- LogP: 2.42290
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(Piperidinomethyl)benzaldehyde Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Piperidinomethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520685-1g |
3-(Piperidin-1-ylmethyl)benzaldehyde |
471930-01-5 | 98% | 1g |
$437 | 2022-09-01 | |
| abcr | AB224873-1 g |
3-(Piperidinomethyl)benzaldehyde; 95% |
471930-01-5 | 1g |
€594.40 | 2023-04-27 | ||
| abcr | AB224873-5 g |
3-(Piperidinomethyl)benzaldehyde; 95% |
471930-01-5 | 5g |
€1373.40 | 2023-04-27 | ||
| TRC | B450458-50mg |
3-(piperidinomethyl)benzaldehyde |
471930-01-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450458-100mg |
3-(piperidinomethyl)benzaldehyde |
471930-01-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B450458-500mg |
3-(piperidinomethyl)benzaldehyde |
471930-01-5 | 500mg |
$ 185.00 | 2022-06-07 | ||
| abcr | AB224873-1g |
3-(Piperidinomethyl)benzaldehyde; 95% |
471930-01-5 | 1g |
€594.40 | 2023-09-13 | ||
| abcr | AB224873-5g |
3-(Piperidinomethyl)benzaldehyde; 95% |
471930-01-5 | 5g |
€1373.40 | 2023-09-13 | ||
| A2B Chem LLC | AG22818-1g |
3-(Piperidin-1-ylmethyl)benzaldehyde |
471930-01-5 | 97% | 1g |
$1205.00 | 2024-04-20 | |
| A2B Chem LLC | AG22818-5g |
3-(Piperidin-1-ylmethyl)benzaldehyde |
471930-01-5 | 97% | 5g |
$2831.00 | 2024-04-20 |
3-(Piperidinomethyl)benzaldehyde Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
471930-01-5 (3-(Piperidinomethyl)benzaldehyde) Related Products
- 143183-17-9(4-{[Methyl(octadecyl)amino]methyl}benzaldehyde)
- 471929-86-9(4-[(piperidin-1-yl)methyl]benzaldehyde)
- 898770-95-1(3-Methyl-4'-piperidinomethyl benzophenone)
- 149704-66-5(1-{4-(piperidin-1-yl)methylphenyl}ethan-1-one)
- 650628-72-1(4-[(pyrrolidin-1-yl)methyl]benzaldehyde)
- 898770-91-7(4-(Piperidinomethyl)benzophenone)
- 898770-97-3(4-Methyl-4'-piperidinomethyl benzophenone)
- 82413-59-0(Benzaldehyde, 4-[(dipropylamino)methyl]-)
- 884507-42-0(3-[(pyrrolidin-1-yl)methyl]benzaldehyde)
- 61200-70-2(2-[(piperidin-1-yl)methyl]benzaldehyde)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
